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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

fabrication of solar cells utilizing solution-processed bismuth iodide (BiI₃) as a light-absorbing

layer. Bismuth-based materials are gaining significant attention as less toxic and more stable

alternatives to lead-halide perovskites in photovoltaic applications.[1][2][3][4][5][6] This

document outlines the necessary materials, equipment, and step-by-step procedures for the

preparation of precursor solutions, thin film deposition, and complete solar cell device

fabrication.

Overview of Bismuth Iodide for Photovoltaics
Bismuth iodide (BiI₃) is a promising semiconductor material for solar cells due to its suitable

bandgap, high absorption coefficient, and environmental stability.[1][2] Solution-based

processing offers a cost-effective and scalable method for fabricating BiI₃ thin films.[1][2][4] The

quality of the solution-processed BiI₃ film is paramount to the performance of the solar cell, with

key factors including precursor solution chemistry, deposition technique, and post-deposition

treatments like solvent and thermal annealing.[1][2][3][4][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b085570#bc-rfq
https://www.benchchem.com/product/b085570/docs?utm_src=pdf-body#application-notes-and-protocols-for-solution-processed-bismuth-iodide-in-solar-cells
https://pubs.acs.org/doi/10.1021/acs.chemmater.6b02347
https://dr.lib.iastate.edu/bitstreams/d89819b8-f37d-4d7a-a1e5-2289855a5dbf/download
https://pubs.acs.org/doi/abs/10.1021/acs.chemmater.6b02347
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644407/
https://www.jove.com/t/58286/solution-processed-silver-bismuth-iodine-ternary-thin-films-for-lead
https://dr.lib.iastate.edu/entities/publication/6f9873e8-cc8a-4aef-86f8-1a77e3d8f5f9
https://www.benchchem.com/product/b085570/docs?utm_src=pdf-body#application-notes-and-protocols-for-solution-processed-bismuth-iodide-in-solar-cells
https://www.benchchem.com/product/b085570/docs?utm_src=pdf-body#application-notes-and-protocols-for-solution-processed-bismuth-iodide-in-solar-cells
https://pubs.acs.org/doi/10.1021/acs.chemmater.6b02347
https://dr.lib.iastate.edu/bitstreams/d89819b8-f37d-4d7a-a1e5-2289855a5dbf/download
https://pubs.acs.org/doi/10.1021/acs.chemmater.6b02347
https://dr.lib.iastate.edu/bitstreams/d89819b8-f37d-4d7a-a1e5-2289855a5dbf/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644407/
https://pubs.acs.org/doi/10.1021/acs.chemmater.6b02347
https://dr.lib.iastate.edu/bitstreams/d89819b8-f37d-4d7a-a1e5-2289855a5dbf/download
https://pubs.acs.org/doi/abs/10.1021/acs.chemmater.6b02347
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644407/
https://pubs.acs.org/doi/10.1021/acsomega.8b00813
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Precursor Solution Preparation
The foundation of a high-quality bismuth iodide thin film lies in the precursor solution. Various

solvents and additives have been explored to improve the solubility of BiI₃ and control the

crystallization process.

Protocol 1: Standard BiI₃ Precursor Solution in THF

Materials:

Bismuth (III) iodide (BiI₃) powder

Tetrahydrofuran (THF), anhydrous

Procedure:

Inside a nitrogen-filled glovebox, dissolve BiI₃ powder in anhydrous THF to a

concentration of 100 mg/mL.[1][2]

Stir the solution at room temperature until the BiI₃ powder is fully dissolved, resulting in a

clear, transparent solution.[1]

Protocol 2: BiI₃ Precursor with DMSO Additive

Materials:

Bismuth (III) iodide (BiI₃) powder

Tetrahydrofuran (THF), anhydrous

Dimethyl sulfoxide (DMSO), anhydrous

Procedure:

Prepare a stock solution of BiI₃ in THF at a concentration of 120 mg/mL.[8]

Add DMSO to the BiI₃ solution in volume ratios ranging from 0.3% to 0.7%.[8]
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Stir the solution overnight at room temperature at 1000 rpm.[8]

Before use, filter the solution through a 0.22 µm PTFE filter.[8]

Protocol 3: Silver Bismuth Iodide (AgBi₂I₇) Precursor Solution

Materials:

Silver iodide (AgI) powder

Bismuth (III) iodide (BiI₃) powder

n-butylamine

Procedure:

Weigh 0.06 g of AgI (0.2544 mmol) and 0.3 g of BiI₃ (0.5087 mmol).[5][9]

Add 3 mL of n-butylamine to the powders.[5][9]

Vortex the mixture vigorously until all solids are completely dissolved.[5][9]

Filter the solution using a 0.2 µm pore-size polytetrafluoroethylene (PTFE) filter.[5][9]

Thin Film Deposition and Annealing
Spin coating is the most common laboratory technique for depositing BiI₃ thin films from

solution. Post-deposition annealing is crucial for grain growth and film quality.

Protocol 4: Spin Coating of BiI₃ Thin Films

Equipment:

Spin coater

Nitrogen-filled glovebox

Procedure:
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Transfer the prepared BiI₃ precursor solution and substrates (e.g., FTO/TiO₂) into a

nitrogen-filled glovebox.

Dispense approximately 200 µL of the BiI₃ solution onto the substrate.[1][2]

Spin coat the substrate. A typical spin coating program is a single step at 2000 rpm for 35-

60 seconds.[7] For the AgBi₂I₇ precursor, spin coating at 6,000 rpm for 30 s has been

reported.[5][9]

The film will change color from orange/yellowish-red to black/brown-black, indicating the

formation of the BiI₃ phase.[1][5][9]

Protocol 5: Solvent Vapor Annealing (SVA)

Equipment:

Hot plate

Petri dish

Solvent (e.g., DMF, THF, Chlorobenzene)

Procedure:

Place the as-deposited BiI₃ film on a hot plate inside a controlled environment (e.g.,

glovebox or a chamber with controlled humidity).

Place a small container with the annealing solvent (e.g., 6.4 µL of DMF) inside a petri dish

along with the film.[7]

Close the petri dish and heat the substrate to the desired temperature (e.g., 80-120 °C).[7]

The presence of water vapor (e.g., 70% relative humidity) can be beneficial.[7]

Anneal for a set duration, typically 10 minutes.[7]

Remove the petri dish lid to allow residual solvent to evaporate.[7]

Protocol 6: Thermal Annealing
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Equipment:

Hot plate or tube furnace

Procedure:

Immediately after spin coating, transfer the substrate to a hot plate.

Anneal the film at a specific temperature and duration. For instance, AgBi₂I₇ films are

ramped to 150 °C and held for 30 minutes.[5][9]

After annealing, allow the film to cool down to room temperature. For some protocols, a

quick quench to room temperature is recommended.[5][9]

Solar Cell Fabrication
A typical solar cell architecture for BiI₃-based devices is FTO/ETL/BiI₃/HTL/Metal Contact.

Protocol 7: Device Fabrication

Materials and Equipment:

FTO-coated glass substrates

Electron Transport Layer (ETL) precursor (e.g., TiO₂)

Hole Transport Layer (HTL) material (e.g., Spiro-OMeTAD, P3HT, V₂O₅)

Metal for top contact (e.g., Gold, Silver)

Spin coater

Thermal evaporator

Procedure:

Substrate Cleaning: Sequentially clean FTO substrates by sonicating in a detergent

solution, deionized water, acetone, and isopropanol, each for 15 minutes. Dry the

substrates with nitrogen gas.
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ETL Deposition: Deposit a compact TiO₂ layer on the FTO substrate, for example, by spin-

coating a TiO₂ sol-gel solution followed by annealing at ~500 °C for 30 minutes.[1][2] A

mesoporous TiO₂ layer can also be added.[9]

BiI₃ Deposition: Deposit the BiI₃ active layer using the protocols described in sections 2.2.

HTL Deposition: Spin coat the HTL solution onto the BiI₃ layer. For example, a solution of

P3HT (10 mg/mL in chlorobenzene) can be spin-coated at 4,000 rpm for 30 s, followed by

annealing at 130 °C for 10 minutes.[5][9]

Metal Contact Deposition: Deposit the top metal contact (e.g., 100 nm of Gold) through a

shadow mask using a thermal evaporator at a base pressure of 1 × 10⁻⁶ Torr.[7] For some

device structures, an interlayer like V₂O₅ (20 nm) is deposited before the gold electrode.[1]

[2]

Post-Fabrication Annealing: A final annealing step of the complete device at 100 °C for 10

minutes can sometimes improve performance.[1][2]

Data Presentation
Table 1: Precursor Solution Formulations
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Precursor(s) Solvent(s)
Concentration(
s)

Additive(s) Reference

BiI₃
Tetrahydrofuran

(THF)
100 mg/mL - [1][2]

BiI₃ THF 120 mg/mL

Dimethyl

sulfoxide

(DMSO) (0.3-0.7

vol%)

[8]

BiI₃

N,N-

Dimethylformami

de (DMF)

1.65 M - [10]

AgI, BiI₃ n-butylamine

0.2544 mmol

AgI, 0.5087

mmol BiI₃ in 3

mL

- [5][9]

CsI, BiI₃ DMF 1:1.5 molar ratio - [11]

Table 2: Thin Film Deposition and Annealing Parameters
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Depositi
on
Method

Spin
Speed
(rpm)

Spin
Time (s)

Anneali
ng Type

Anneali
ng
Temper
ature
(°C)

Anneali
ng Time
(min)

Anneali
ng
Atmosp
here

Referen
ce

Spin

Coating
2000 35

Solvent

Vapor
80 - 120 10

DMF,

70% RH
[7]

Spin

Coating
2000 15 Thermal

500 (for

TiO₂)
- Air [7]

Spin

Coating
6000 30 Thermal 150 30 N₂ [5][9]

Spin

Coating
- -

Solvent

Vapor
≤100 -

THF or

DMF
[1][3]

Spin

Coating
- - Thermal 100 10 Air [1][2]

Table 3: Solar Cell Device Performance
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Device
Architectur
e

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%) Reference

Glass/FTO/Ti

O₂/BiI₃/V₂O₅/

Au

1.0 - - - [1][2][3][6]

FTO/TiO₂/BiI₃

/spiro-

OMeTAD/Au

0.51 ~0.4 ~4 - [7]

FTO/c-

TiO₂/m-

TiO₂/AgBi₂I₇/

P3HT/Au

4.3 - - - [5][9]

ITO/CuSCN/

BiI₃/PC₇₁BM/

Ca/Al

1.80 - - 51.5 [8]

FTO/c-

TiO₂/M-

TiO₂/Cs₃Bi₂I₉/

Carbon

- - - - [12]
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Precursor Preparation Device Fabrication

BiI3 Powder

BiI3 Precursor Solution

Dissolve

Solvent (e.g., THF, DMF)

BiI3 Spin Coating

FTO Substrate

ETL Deposition (e.g., TiO2)

Annealing (Solvent/Thermal)

HTL Deposition (e.g., Spiro-OMeTAD)

Metal Contact Evaporation (e.g., Au)

Complete Solar Cell

Click to download full resolution via product page

Caption: Workflow for the fabrication of a solution-processed bismuth iodide solar cell.
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BiI3 Film Formation and Optimization

BiI3 Precursor Solution

Spin Coating

As-Deposited Film
(Small Grains, Pinholes)

Solvent Vapor Annealing (SVA) Thermal Annealing

Optimized BiI3 Film
(Large Grains, Pinhole-free)

Improved Morphology Crystallization

Click to download full resolution via product page

Caption: Key steps in optimizing the morphology of solution-processed BiI₃ films.
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Parameter Interdependencies

Precursor Conc. & Solvent

Film Morphology
(Grain Size, Defects)

Spin Speed & Time Annealing Temp. & Time

Device Performance
(PCE, Voc, Jsc, FF)

Click to download full resolution via product page

Caption: Logical relationship between processing parameters and device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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